APC-200

• Molecular Formula: C14H20O2
• Appearance: Solid powder
• Synonyms: APC200; APC-200; APC 200.; NONE

Description

APC-200 has demonstrated the ability to inhibit reactive oxygen species (ROS) formation specifically in prostate cancer cells and thereby blocks inflammation and androgen induced oxidative stress. Whereas acute inflammation is important for host defense, chronic inflammation contributes to tumor growth, progression to castrate resistant tumors and metastatic progression. In animal studies conducted to date, this compound was not only an excellent inhibitor of chronic inflammation, but also significantly delayed prostate cancer progression and increased survival in animal disease models. This compound is being developed as an orally administered drug and is in late-stage preclinical development.

Scientific Research Applications

• Gamma Controller in PP Plant : A paper by Sinopec Shanghai (2007) discusses the implementation of an APC project in a PP plant, highlighting technical difficulties and application results. This paper provides insights into the technical aspects and challenges of applying APC technology in industrial settings (Sinopec Shanghai, 2007).

• Active Power Controls from Wind Power : Ela et al. (2014) conducted a comprehensive study on how wind power providing active power control (APC) can benefit power system economics and reliability. This research could be useful for understanding the broader applications of APC in renewable energy systems (Ela et al., 2014).

• APC Architecture for Semiconductor Manufacturing : Funk, Lally, and Sundararajan (2002) explored the use of APC architecture in semiconductor manufacturing, specifically in etch process equipment. This paper could be helpful for understanding the application of APC in high-tech manufacturing environments (Funk, Lally, & Sundararajan, 2002).

• Activated Protein C in Cellular Responses : White et al. (2000) investigated the role of activated protein C (APC) in inhibiting lipopolysaccharide-induced responses in a monocytic cell line. This research offers insights into the biological and cellular applications of APC (White et al., 2000).